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Compound of Interest

Compound Name: 1,2,3,4-Tetramethylbenzene

Cat. No.: B1201564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 1,2,3,4-
tetramethylbenzene (also known as prehnitene), tailored for a scientific audience. The

following sections detail its hazards, safe handling procedures, and emergency response

protocols, with quantitative data summarized for clarity and key processes visualized.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 1,2,3,4-
tetramethylbenzene is fundamental to its safe handling and use in experimental settings.
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Property Value Source

Molecular Formula C₁₀H₁₄ [1][2]

Molecular Weight 134.22 g/mol [1][2]

Appearance Colorless liquid [1][3]

Odor No information available [1]

Boiling Point 203 °C / 397.4 °F [1][4]

Melting Point -6.2 °C (20.8 °F; 266.9 K) [3]

Flash Point 68 °C / 154.4 °F [1]

Density 0.9 g/cm³ [1]

Vapor Pressure
0.385 mmHg @ 25 °C

(estimated)
[5]

Water Solubility Immiscible [4][6][7]

Solubility in Other Solvents
Soluble in alcohol, ether, and

benzene.
[6][8]

Toxicological Data
Toxicological data is crucial for assessing the potential health risks associated with exposure to

1,2,3,4-tetramethylbenzene.
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Metric Value Species Route Source

Oral LD50 >5000 mg/kg Rat Ingestion [2][9]

Oral LD50 6408 mg/kg Rat Oral [5]

Primary Skin

Irritation

Mild positive

response

(erythema)

Rabbit Dermal [10][11][12]

Eye Irritation Non-irritant Rabbit Ocular [10][11][12]

Cutaneous

Sensitization

Not a skin

sensitizer
Guinea Pig Dermal [10][11][12]

GHS Hazard Classification and Statements
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information.

Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1]

GHS classification aggregated from multiple sources.[2]
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Physical Hazards

Health Hazards

Environmental Hazards

Flammable Liquid Category 4 H227: Combustible liquid

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2 H319: Causes serious eye irritation

STOT - Single Exposure Category 3 H335: May cause respiratory irritation

Environmental Hazard Based on available data, the classification criteria are not met.

1,2,3,4-Tetramethylbenzene

is a

causes

causes

may cause

environmental impact
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Exposure Type

Immediate Actions

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Remove Contaminated Clothing
Wash with Soap and Water

Eye Contact

Rinse with Water for 15 mins
Remove Contact Lenses

Ingestion

Clean Mouth with Water
Drink Plenty of Water

If Breathing is Difficult, Give Oxygen If Not Breathing, Give Artificial Respiration If Irritation Persists

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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